Cas no 1805545-74-7 (2-(Difluoromethyl)-4-iodo-3-methoxypyridine-6-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-4-iodo-3-methoxypyridine-6-sulfonyl chloride
• CAS No: 1805545-74-7
• MF: C₇H₅ClF₂INO₃S
• MW: 383.538779020309
• CID: 4893378
• Update Time: 2025-06-09

2-(Difluoromethyl)-4-iodo-3-methoxypyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-3-methoxypyridine-6-sulfonyl chloride

• Inchi： 1S/C7H5ClF2INO3S/c1-15-6-3(11)2-4(16(8,13)14)12-5(6)7(9)10/h2,7H,1H3
• InChI Key： QCRKPYGLQRNYAP-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1OC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 2.5
• Topological Polar Surface Area: 64.599

Additional information on 2-(Difluoromethyl)-4-iodo-3-methoxypyridine-6-sulfonyl chloride

Introduction to the Compound CAS No 1805545-74-7: 2-(Difluoromethyl)-4-Iodo-3-Methoxypyridine-6-Sulfonyl Chloride

The compound with CAS No 1805545-74, commonly referred to as 2-(Difluoromethyl)-4-Iodo-3-Methoxypyridine-6-Sulfonyl Chloride, is a highly specialized organic molecule with significant applications in modern chemical research and development. This compound is notable for its unique structure, which combines several functional groups that contribute to its versatility and reactivity.

The molecular structure of this compound features a pyridine ring substituted with a difluoromethyl group at position 2, an iodo group at position 4, a methoxy group at position 3, and a sulfonyl chloride group at position 6. These substituents not only influence the physical and chemical properties of the molecule but also make it a valuable intermediate in various synthetic processes.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. The sulfonyl chloride group, for instance, is known to facilitate bioisosteric replacements, making it a promising candidate for drug design.

In terms of synthesis, researchers have explored various routes to optimize the production of this compound. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields.

The presence of the iodo group in this compound also makes it an attractive substrate for cross-coupling reactions, such as Suzuki-Miyaura coupling. This has led to its use in constructing complex molecular frameworks with applications in materials science and catalysis.

Moreover, the methoxy group at position 3 contributes to the molecule's solubility and stability, making it suitable for use in diverse chemical environments. This feature is particularly advantageous in large-scale manufacturing processes where consistency and reliability are paramount.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties of this compound with unprecedented accuracy. Such studies have provided valuable insights into its reactivity and selectivity, paving the way for innovative applications in areas such as agrochemicals and specialty chemicals.

In conclusion, CAS No 1805545-74, or 2-(Difluoromethyl)-4-Iodo-3-Methoxypyridine-6-Sulfonyl Chloride, stands as a testament to the ongoing progress in chemical synthesis and design. Its unique structure and versatile functional groups continue to drive research across multiple disciplines, ensuring its relevance in both academic and industrial settings.